Cas no 1353560-54-9 (diaportheone A)

• Product Name: diaportheone A
• CAS No: 1353560-54-9
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• CID: 2059224
• PubChem ID: 45359300
• Update Time: 2025-10-28

diaportheone A Chemical and Physical Properties

Names and Identifiers

• diaportheone A
• 1353560-54-9
• 1,8-Dihydroxy-2,3-dihydrocyclopenta[b]chromen-9(1H)-one
• DEC56054
• 1,8-dihydroxy-2,3-dihydro-1H-cyclopenta[b]chromen-9-one
• 1083193-66-1
• Diapotheone A

• Inchi： 1S/C12H10O4/c13-6-2-1-3-8-10(6)12(15)11-7(14)4-5-9(11)16-8/h1-3,7,13-14H,4-5H2
• InChI Key： MVZRYONJHYTQGJ-UHFFFAOYSA-N
• SMILES： OC1C2=C(OC3C(C2=O)=C(O)C=CC=3)CC1

Computed Properties

• Exact Mass: 218.05790880Da
• Monoisotopic Mass: 218.05790880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on diaportheone A

Introduction to Diaportheone A (CAS No. 1353560-54-9)

Diaportheone A, a naturally occurring compound with the chemical designation CAS No. 1353560-54-9, has garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential biological activities. This compound, belonging to the class of fungal metabolites, has been extensively studied for its pharmacological relevance and therapeutic applications. The increasing interest in Diaportheone A stems from its demonstrated efficacy in various preclinical studies, which have highlighted its potential as a lead compound for the development of novel therapeutic agents.

The molecular structure of Diaportheone A is characterized by a complex polyketide backbone, which contributes to its distinctive chemical profile. This intricate architecture is responsible for its interaction with multiple biological targets, making it a promising candidate for further investigation. Recent advancements in spectroscopic techniques and computational chemistry have enabled researchers to elucidate the detailed structural features of Diaportheone A, providing insights into its mechanism of action.

In recent years, Diaportheone A has been the subject of numerous studies aimed at uncovering its biological activities. Research has shown that this compound exhibits potent antifungal properties, making it a potential candidate for the development of new antifungal drugs. The growing incidence of antifungal-resistant infections has underscored the need for novel therapeutic strategies, and Diaportheone A offers a promising solution.

Beyond its antifungal properties, Diaportheone A has also demonstrated anticancer effects in various cell lines. Studies have revealed that it can induce apoptosis in cancer cells by disrupting mitochondrial function and inhibiting key signaling pathways involved in tumor growth. These findings have opened up new avenues for the development of anticancer therapies that target multiple pathways simultaneously.

The pharmacokinetic profile of Diaportheone A is another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic potential. Preliminary studies suggest that Diaportheone A has a moderate bioavailability and a relatively long half-life, which could make it suitable for chronic treatment regimens.

The synthesis of Diaportheone A remains a challenging task due to its complex structure. However, recent breakthroughs in synthetic chemistry have made it possible to produce this compound on a larger scale. These advancements have not only facilitated further research but also opened up possibilities for industrial-scale production if future clinical trials demonstrate its safety and efficacy.

The regulatory landscape for Diaportheone A is another critical aspect that researchers are closely monitoring. As this compound moves closer to clinical trials, ensuring compliance with regulatory standards will be essential. Collaborations between academic institutions and pharmaceutical companies are crucial for navigating these regulatory pathways and bringing this promising compound to market.

In conclusion, Diaportheone A (CAS No. 1353560-54-9) represents a significant advancement in the field of natural product research. Its unique chemical structure and diverse biological activities make it a valuable candidate for the development of new therapeutic agents. As research continues to uncover more about this compound's potential, it holds promise for addressing some of the most pressing challenges in modern medicine.